Cas no 1404119-48-7 (Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate)

• Product Name: Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate
• CAS No: 1404119-48-7
• MF: C₁₀H₆BrFO₂S
• MW: 289.120844364166
• CID: 5218572
• Update Time: 2025-06-13

Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate

• Inchi： 1S/C10H6BrFO2S/c1-14-10(13)9-3-5-2-7(12)6(11)4-8(5)15-9/h2-4H,1H3
• InChI Key： XGPFXUVKYZDMMP-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=C(F)C=C1C=C(C(OC)=O)S2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 358.7±37.0 °C at 760 mmHg
• Flash Point: 170.8±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate

Recent Advances in the Application of Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate (CAS: 1404119-48-7) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromo-5-fluorobenzothiophene-2-carboxylate (CAS: 1404119-48-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to the unique electronic properties imparted by the bromo and fluoro substituents on the benzothiophene scaffold. This compound serves as a versatile building block for the construction of more complex molecules with potential applications in oncology, inflammation, and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the reactivity of the bromo substituent at the 6-position for palladium-catalyzed cross-coupling reactions, while the electron-withdrawing fluoro group at the 5-position was shown to significantly influence the compound's binding affinity to the target protein. The resulting inhibitors exhibited improved pharmacokinetic properties compared to previous generations of BTK inhibitors.

In the field of PET tracer development, a recent breakthrough was reported utilizing 1404119-48-7 as a precursor for fluorine-18 labeled compounds. The presence of the fluoro substituent in the parent molecule allowed for efficient isotopic exchange reactions, enabling the production of radiolabeled analogs with high specific activity. These tracers are being evaluated for imaging applications in neurodegenerative diseases, particularly for the visualization of abnormal protein aggregates in Alzheimer's disease.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various conditions (temperature, humidity, light exposure) revealed that the ester functionality remains intact under typical storage conditions, making it suitable for large-scale synthesis and long-term storage. However, the bromo substituent was found to be susceptible to nucleophilic substitution under strongly basic conditions, a property that must be considered during synthetic route design.

Emerging research in chemical biology has explored the use of 1404119-48-7 as a scaffold for the development of covalent inhibitors. The reactive bromine atom serves as an excellent handle for further functionalization, allowing the introduction of electrophilic warheads that can form covalent bonds with target proteins. This approach has shown promise in addressing challenging drug targets that have proven difficult to inhibit through traditional non-covalent interactions.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with several pharmaceutical companies claiming novel synthetic routes and downstream applications. One particularly innovative application involves its use in the synthesis of proteolysis targeting chimeras (PROTACs), where the benzothiophene core serves as a rigid linker between the target-binding moiety and the E3 ligase recruiter.

Future research directions are likely to focus on expanding the utility of this compound in fragment-based drug discovery and in the development of bifunctional molecules. The unique electronic properties of the fluorinated benzothiophene system make it particularly suitable for these applications, as demonstrated by recent computational studies predicting favorable binding interactions with multiple biological targets.